Cas no 142260-45-5 (Benzeneheptanoic acid, 4-(4-pyridinylmethyl)-)

• Product Name: Benzeneheptanoic acid, 4-(4-pyridinylmethyl)-
• CAS No: 142260-45-5
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• CID: 1311120
• Update Time: 2024-08-18

Benzeneheptanoic acid, 4-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-(4-pyridinylmethyl)-

• Inchi： 1S/C19H23NO2/c21-19(22)6-4-2-1-3-5-16-7-9-17(10-8-16)15-18-11-13-20-14-12-18/h7-14H,1-6,15H2,(H,21,22)
• InChI Key： ZTBVKSMKECWZOH-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=C(CC2C=CN=CC=2)C=C1

Computed Properties

• Exact Mass: 297.17299

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 491.5±33.0 °C(Predicted)
• PSA: 50.19
• pka: 4.77±0.10(Predicted)